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Compound of Interest

Compound Name: Methyl 3-amino-2-bromobenzoate

Cat. No.: B033773

For researchers, scientists, and professionals in drug development, the safe handling and
disposal of chemical reagents is paramount to ensuring a secure laboratory environment and
regulatory compliance. This guide provides essential, immediate safety and logistical
information for the proper disposal of Methyl 3-amino-2-bromobenzoate, a common building
block in organic synthesis.

Key Safety and Hazard Information

Methyl 3-amino-2-bromobenzoate is an aromatic compound that requires careful handling
due to its potential hazards. While a specific, comprehensive Safety Data Sheet (SDS) is not
readily available, data from suppliers and structurally similar compounds indicate that it should
be treated with caution. The primary hazards include skin irritation, serious eye irritation, and
potential respiratory irritation. Ingestion may be harmful.

Personal Protective Equipment (PPE) is mandatory when handling this compound. This
includes, but is not limited to:

o Eye Protection: Chemical safety goggles or a face shield.
e Hand Protection: Compatible chemical-resistant gloves.

o Skin and Body Protection: A lab coat and, if necessary, additional protective clothing.
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o Respiratory Protection: Use in a well-ventilated area, preferably a chemical fume hood. If
dust or aerosols are generated, a respirator may be necessary.

Quantitative Data Summary

The following table summarizes key quantitative data for Methyl 3-amino-2-bromobenzoate
and a closely related isomer for comparative reference.

Methyl 3-amino-2- Methyl 2-amino-3-
Property

bromobenzoate bromobenzoate
CAS Number 106896-48-4[1][2] 104670-74-8[3][4]
Molecular Formula C8H8BrNO2[1] C8H8BrNO2[3]
Molecular Weight 230.06 g/mol [1] 230.06 g/mol [3]

_ Liquid at standard _
Physical State - Solid
conditions[1]

Boiling Point 314.1+£22.0 °C (Predicted)[1] Not available

Flash Point >110°CJ[1] Not available

Not fully classified, but based
on analogs: H315 (Causes
skin irritation), H319 (Causes
GHS Hazard Statements ] o H315, H319, H335[3]
serious eye irritation), H335
(May cause respiratory

irritation)[3]

Experimental Protocols: Disposal and Spill Cleanup
Procedures

Adherence to proper disposal and spill management protocols is critical for laboratory safety
and environmental protection.

Standard Disposal Procedure
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Chemical waste disposal must comply with all federal, state, and local regulations. The
recommended method for the disposal of Methyl 3-amino-2-bromobenzoate is through a
licensed chemical waste disposal company.

e Segregation and Collection:

o Collect waste Methyl 3-amino-2-bromobenzoate and any materials contaminated with it
(e.g., filter paper, absorbent pads) in a dedicated, properly labeled, and sealed hazardous
waste container.

o The container must be compatible with the chemical.
o Do not mix with other waste streams unless compatibility has been confirmed.
e Labeling:

o Clearly label the waste container with "Hazardous Waste" and the full chemical name:
"Methyl 3-amino-2-bromobenzoate".

o Include the approximate quantity of the waste.
e Storage:

o Store the sealed waste container in a designated, well-ventilated, and secure hazardous
waste accumulation area.

o Keep away from incompatible materials such as strong oxidizing agents and bases.[5]
e Disposal:
o Arrange for pickup by a licensed hazardous waste disposal service.

o The primary disposal method is high-temperature incineration at a permitted facility.[6][7]
[8] Incineration effectively destroys the organic components of the hazardous waste.[6][7]

[9]

Spill Cleanup Protocol
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In the event of a spill, immediate and appropriate action is necessary to prevent exposure and
environmental contamination.

e Immediate Response:
o Alert personnel in the immediate area and evacuate if necessary.
o Ensure the area is well-ventilated.

o If the spill is large or you are unsure how to handle it, contact your institution's
Environmental Health and Safety (EHS) department or emergency services.[10]

e Containment:

o Wearing appropriate PPE, contain the spill using a chemical spill kit with absorbent
materials.

o For liquid spills, create a dike around the spill with absorbent pads or other suitable
material to prevent it from spreading.[11]

e Cleanup:

o Carefully apply an inert absorbent material (e.g., vermiculite, sand, or commercial sorbent
pads) over the spill.

o Once the material is fully absorbed, use non-sparking tools to scoop the contaminated
absorbent into a designated hazardous waste container.[12][13]

e Decontamination:
o Decontaminate the spill area with a suitable solvent or detergent and water.

o Collect all cleaning materials (e.g., wipes, paper towels) and place them in the hazardous
waste container.

» Final Disposal:
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o Seal and label the hazardous waste container as described in the Standard Disposal
Procedure.

o Arrange for disposal through your institution's hazardous waste program.

Logical Workflow for Chemical Waste Disposal

The following diagram illustrates the decision-making process and procedural flow for the
proper disposal of Methyl 3-amino-2-bromobenzoate.
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Methyl 3-amino-2-bromobenzoate Disposal Workflow
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Caption: Decision workflow for the safe handling and disposal of Methyl 3-amino-2-
bromobenzoate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b033773?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b033773?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

